
1-Methylcyclohexanecarbaldehyde molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Methylcyclohexanecarbaldehyde

Cat. No.: B1312212 Get Quote

Technical Guide: 1-
Methylcyclohexanecarbaldehyde
Audience: Researchers, scientists, and drug development professionals.

Introduction
1-Methylcyclohexanecarbaldehyde, also known as 1-formyl-1-methylcyclohexane, is an

aldehyde derivative of methylcyclohexane. Its chemical structure, characterized by a

cyclohexane ring with a methyl and a formyl group attached to the same carbon atom, makes it

a subject of interest in organic synthesis and as a potential building block in the development of

more complex molecules. This document provides a concise overview of its fundamental

molecular properties.

Molecular Data
The core quantitative data for 1-Methylcyclohexanecarbaldehyde is summarized in the table

below. This information is crucial for stoichiometric calculations in chemical reactions and for

analytical characterization.
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Property Value Source(s)

Molecular Formula C₈H₁₄O [1][2][3][4]

Molecular Weight 126.20 g/mol [1][2][3]

CAS Number 6140-64-3 [1][2]

Chemical Structure
The structural formula of a molecule is fundamental to understanding its chemical behavior and

reactivity. The diagram below illustrates the atomic arrangement and bonding of 1-
Methylcyclohexanecarbaldehyde.

Figure 1: Chemical structure of 1-Methylcyclohexanecarbaldehyde.

Logical Relationship of Molecular Components
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The following diagram illustrates the logical relationship between the

elemental composition of 1-Methylcyclohexanecarbaldehyde and its total molecular weight.

Elemental Composition (C₈H₁₄O)

8 x Carbon
(12.01 g/mol)

Total Molecular Weight
126.20 g/mol

96.08

14 x Hydrogen
(1.008 g/mol)

14.112

1 x Oxygen
(16.00 g/mol)

16.00

Click to download full resolution via product page

Figure 2: Derivation of Molecular Weight from Elemental Composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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